Cas no 883874-88-2 (4-bromo-2-chloropyridin-1-ium-1-olate)

4-Bromo-2-chloropyridin-1-ium-1-olate is a halogenated pyridine derivative with a unique N-oxide functional group, enhancing its reactivity in synthetic applications. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where selective functionalization is critical. The presence of both bromo and chloro substituents offers distinct reactivity profiles, enabling precise cross-coupling reactions or nucleophilic substitutions. Its N-oxide moiety further facilitates metal-catalyzed transformations and acts as a directing group for regioselective modifications. The compound’s stability under standard conditions ensures reliable handling, while its well-defined structure supports reproducibility in complex synthetic pathways. Suitable for use in heterocyclic chemistry and medicinal chemistry explorations.

4-bromo-2-chloropyridin-1-ium-1-olate structure

883874-88-2 structure

Product Name:4-bromo-2-chloropyridin-1-ium-1-olate

CAS No:883874-88-2

MF:C₅H₃BrClNO

MW:208.440419435501

CID:3040211

PubChem ID:86237730

Update Time:2025-05-27

4-bromo-2-chloropyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-chloropyridine N-oxide
- 4-bromo-2-chloropyridine 1-oxide; 2-chloro-4-bromopyridine-1-oxide; 2-chloro-4-bromopyridin-1-oxide
- 4-bromo-2-chloropyridin-1-ium-1-olate
- 4-bromo-2-chloro-1-oxidopyridin-1-ium
- EN300-1270595
- SCHEMBL4932975
- 883874-88-2
- Inchi： 1S/C5H3BrClNO/c6-4-1-2-8(9)5(7)3-4/h1-3H
- InChI Key： YCVOSXRGWFJPDI-UHFFFAOYSA-N
- SMILES： BrC1C=C[N+](=C(C=1)Cl)[O-]

Computed Properties

Exact Mass: 206.90900
Monoisotopic Mass: 206.90865Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 25.5Å²

Experimental Properties

PSA: 25.46000
LogP: 2.53100

4-bromo-2-chloropyridin-1-ium-1-olate Pricemore >>

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